Cas no 1217542-13-6 (nPOC-POC Tenofovir(Mixture of Diastereomers))
1217542-13-6 structure
Product Name:nPOC-POC Tenofovir(Mixture of Diastereomers)
CAS No:1217542-13-6
MF:C19H30N5O10P
MW:519.442765712738
CID:1063036
PubChem ID:71751721
Update Time:2025-04-20
nPOC-POC Tenofovir(Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- nPOC-POC Tenofovir(Mixture of Diastereomers)
- nPOC-POC Tenofovir (Mixture of Diastereomers) See P680505
- [[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propyl carbonate
- n-poc-poc tenofovir
- nPOC-POC Tenofovir
- nPOC-POC Tenofovir (Mixture of Diastereomers) See P680505
- 5-[[(1R)-2-(6-Amino-9H-purin-9-yl)-1-methylethoxy]methyl]-2,4,6,8-tetraoxa-5-phosphanonanedioic Acid (1-methylethyl,propyl) Ester 5-Oxide
- nPOC-POC PMPA
- DTXSID80858329
- ({[(Propan-2-yl)oxy]carbonyl}oxy)methyl [(propoxycarbonyl)oxy]methyl ({[(2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl]oxy}methyl)phosphonate
- TENOFOVIR DISOPROXIL FUMARATE IMPURITY H
- ((((((R)-1-(6-Amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl propyl dicarbonate
- TENOFOVIR DISOPROXIL FUMARATE IMPURITY H [WHO-IP]
- 1-METHYLETHYL PROPYL (5RS)-5-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-5-OXO-2,4,6,8-TETRAOXA-5-.LAMBDA.5-PHOSPHANONANEDIOATE, [WHO-IP]
- 2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-(1-methylethyl) 9-propyl ester, 5-oxide
- N-poc-poc pmpa
- 1-METHYLETHYL PROPYL (5RS)-5-(((1R)-2-(6-AMINO-9H-PURIN-9-YL)-1-METHYLETHOXY)METHYL)-5-OXO-2,4,6,8-TETRAOXA-5-.LAMBDA.5-PHOSPHANONANEDIOATE
- 1217542-13-6
- A891463
- F19485
- NPOC-POC PMPA;
- 83FVC00J3J
-
- Inchi: 1S/C19H30N5O10P/c1-5-6-28-18(25)29-10-32-35(27,33-11-30-19(26)34-13(2)3)12-31-14(4)7-24-9-23-15-16(20)21-8-22-17(15)24/h8-9,13-14H,5-7,10-12H2,1-4H3,(H2,20,21,22)/t14-,35?/m1/s1
- InChI Key: FSHYLBFEGOTZGO-OAMPWVDCSA-N
- SMILES: P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(=O)OCCC)OCOC(=O)OC(C)C
Computed Properties
- Exact Mass: 519.17300
- Monoisotopic Mass: 519.17302917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 35
- Rotatable Bond Count: 18
- Complexity: 718
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 185Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: N/A
- Boiling Point: 647.5±65.0 °C at 760 mmHg
- Flash Point: 345.4±34.3 °C
- Solubility: Very slightly soluble (0.11 g/l) (25 º C),
- PSA: 195.25000
- LogP: 3.61840
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
nPOC-POC Tenofovir(Mixture of Diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20?C Freezer, Under Inert Atmosphere
nPOC-POC Tenofovir(Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD02764-1g |
((((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(((propoxycarbonyl)oxy)methoxy)phosphoryl)oxy)methyl isopropyl carbonate |
1217542-13-6 | 95% | 1g |
$3006 | 2023-09-07 | |
| TRC | P680500-0.5mg |
nPOC-POC Tenofovir(Mixture of Diastereomers) |
1217542-13-6 | 0.5mg |
$ 245.00 | 2023-02-02 | ||
| TRC | P680500-5mg |
nPOC-POC Tenofovir(Mixture of Diastereomers) |
1217542-13-6 | 5mg |
$ 2466.00 | 2023-09-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662416-1g |
((((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(((isopropoxycarbonyl)oxy)methoxy)phosphoryl)oxy)methyl propyl carbonate |
1217542-13-6 | 98% | 1g |
¥8158.00 | 2024-08-09 | |
| TRC | P680500-.5mg |
nPOC-POC Tenofovir(Mixture of Diastereomers) |
1217542-13-6 | 5mg |
$282.00 | 2023-05-17 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD02764-5g |
((((((R)-1-(6-amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)(((propoxycarbonyl)oxy)methoxy)phosphoryl)oxy)methyl isopropyl carbonate |
1217542-13-6 | 95% | 5g |
$7515 | 2023-09-07 | |
| Ambeed | A990562-1g |
((((((R)-1-(6-Amino-9H-purin-9-yl)propan-2-yl)oxy)methyl)phosphoryl)bis(oxy))bis(methylene) isopropyl propyl dicarbonate |
1217542-13-6 | 95% | 1g |
$752.0 | 2024-04-25 | |
| A2B Chem LLC | AA53970-5mg |
2,4,6,8-Tetraoxa-5-phosphanonanedioic acid, 5-[[(1R)-2-(6-amino-9H-purin-9-yl)-1-methylethoxy]methyl]-, 1-(1-methylethyl) 9-propyl ester, 5-oxide |
1217542-13-6 | 5mg |
$2482.00 | 2024-04-20 |
nPOC-POC Tenofovir(Mixture of Diastereomers) Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
1217542-13-6 (nPOC-POC Tenofovir(Mixture of Diastereomers)) Related Products
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- 1246812-40-7(Tenofovir isopropyl monoisoproxil hydrochloride)
- 1093279-76-5(Tenofovir Disoproxil Dimer)
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